Cas no 1240567-58-1 (1-(3-Methylpiperazin-1-yl)-3-phenylpropan-1-one)

1-(3-Methylpiperazin-1-yl)-3-phenylpropan-1-one structure
1240567-58-1 structure
Product Name:1-(3-Methylpiperazin-1-yl)-3-phenylpropan-1-one
CAS No:1240567-58-1
MF:C14H20N2O
MW:232.321403503418
MDL:MFCD16811452
CID:4690146
Update Time:2023-08-15

1-(3-Methylpiperazin-1-yl)-3-phenylpropan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(3-methylpiperazin-1-yl)-3-phenylpropan-1-one
    • 3-Methyl-1-(3-phenylpropanoyl)piperazine
    • CC1CN(CCN1)C(=O)CCC1=CC=CC=C1
    • 1-(3-Methylpiperazin-1-yl)-3-phenylpropan-1-one
    • MDL: MFCD16811452
    • Inchi: 1S/C14H20N2O/c1-12-11-16(10-9-15-12)14(17)8-7-13-5-3-2-4-6-13/h2-6,12,15H,7-11H2,1H3
    • InChI Key: QOUXHIIZYIRPPH-UHFFFAOYSA-N
    • SMILES: O=C(CCC1C=CC=CC=1)N1CCNC(C)C1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 249
  • Topological Polar Surface Area: 32.299

1-(3-Methylpiperazin-1-yl)-3-phenylpropan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB423520-1 g
1-(3-Methylpiperazin-1-yl)-3-phenylpropan-1-one
1240567-58-1
1g
€616.10 2023-04-24
abcr
AB423520-5 g
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€1106.00 2023-04-24
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1-(3-Methylpiperazin-1-yl)-3-phenylpropan-1-one; .
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abcr
AB423520-5g
1-(3-Methylpiperazin-1-yl)-3-phenylpropan-1-one; .
1240567-58-1
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€1106.00 2025-03-19
A2B Chem LLC
AJ21768-1g
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A2B Chem LLC
AJ21768-10g
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A2B Chem LLC
AJ21768-25g
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